![molecular formula C31H33FN4O6 B2767203 4-(1-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(4-fluorobenzyl)butanamide CAS No. 899901-56-5](/img/structure/B2767203.png)
4-(1-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(4-fluorobenzyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(4-fluorobenzyl)butanamide is a useful research compound. Its molecular formula is C31H33FN4O6 and its molecular weight is 576.625. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity
One significant application of quinazolinone derivatives in scientific research is their potential antitumor activity. Quinazolinone compounds, including those with complex structures similar to the one described, have been extensively studied for their in vitro antitumor effects. For example, a series of 3-benzyl-substituted-4(3H)-quinazolinones demonstrated remarkable broad-spectrum antitumor activity, with certain derivatives outperforming the positive control 5-FU in terms of mean GI50 values. These results highlight the potent antitumor capabilities of quinazolinone derivatives, making them promising candidates for cancer therapy research (Ibrahim A. Al-Suwaidan et al., 2016).
Antioxidant Studies
Quinazolin derivatives have also shown significant potential as antioxidants. Studies involving various quinazolin compounds synthesized from 3-amino-2-methylquinazolin-4(3H)-one revealed their excellent scavenging capacity against DPPH and Nitric oxide (NO), with some compounds demonstrating superior antioxidant activity compared to common antioxidants like ascorbic acid. This suggests that quinazolinone derivatives could serve as a basis for developing new antioxidant agents, which are crucial for combating oxidative stress-related diseases (Khalida F. Al-azawi, 2016).
Antimicrobial Properties
Quinazolinone derivatives have been explored for their antimicrobial properties as well. A novel series of quinazolin-4(3H)-one derivatives were synthesized and evaluated for their antimicrobial activity against various Gram-positive and Gram-negative bacterial strains, as well as fungal strains. Some compounds in this series exhibited significant antimicrobial activity, which could be attributed to the structural features of the quinazolinone core. These findings suggest the potential of quinazolinone derivatives in developing new antimicrobial agents (A. Deep et al., 2013).
Properties
899901-56-5 | |
Molecular Formula |
C31H33FN4O6 |
Molecular Weight |
576.625 |
IUPAC Name |
4-[1-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-[(4-fluorophenyl)methyl]butanamide |
InChI |
InChI=1S/C31H33FN4O6/c1-41-26-14-11-21(18-27(26)42-2)15-16-33-29(38)20-36-25-7-4-3-6-24(25)30(39)35(31(36)40)17-5-8-28(37)34-19-22-9-12-23(32)13-10-22/h3-4,6-7,9-14,18H,5,8,15-17,19-20H2,1-2H3,(H,33,38)(H,34,37) |
InChI Key |
LXWJWRNCDDCACE-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CCCC(=O)NCC4=CC=C(C=C4)F)OC |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.